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Introduction
AZD5718 is a potent and reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP), a

key protein in the biosynthesis of leukotrienes.[1] Leukotrienes, such as Leukotriene B4 (LTB4),

are pro-inflammatory lipid mediators implicated in various inflammatory diseases. By inhibiting

FLAP, AZD5718 effectively suppresses the production of LTB4.[1][2] Measuring the extent to

which AZD5718 engages its target, FLAP, in a physiological environment is crucial for

understanding its pharmacokinetic and pharmacodynamic (PK/PD) relationship and for

determining effective dosing in clinical settings.

This document provides detailed application notes and protocols for measuring AZD5718
target engagement in human whole blood. The primary method described is an ex vivo

stimulation assay that quantifies the inhibition of LTB4 production following treatment with

AZD5718.
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AZD5718 targets the 5-lipoxygenase pathway, a critical cascade in the generation of

inflammatory leukotrienes from arachidonic acid. The pathway begins with the release of

arachidonic acid from the cell membrane, which is then presented to 5-lipoxygenase (5-LO) by

FLAP. This interaction is essential for the subsequent conversion of arachidonic acid to

Leukotriene A4 (LTA4), the precursor to all leukotrienes. AZD5718 directly inhibits FLAP,

thereby preventing the formation of LTA4 and, consequently, the downstream production of

LTB4.
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Sample Preparation

Stimulation

Sample Processing

Collect Whole Blood
(Sodium Heparin)

Pre-warm to 37°C

Add Calcium Ionophore A23187
(10 µM final concentration)

Incubate at 37°C
for 30 minutes

Centrifuge at 2000 x g
for 15 min at 4°C

Collect Plasma Supernatant

Store at -80°C
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Sample Preparation

Extraction

Analysis

Plasma Sample

Spike with Internal
Standard (LTB4-d4)

Protein Precipitation

Solid-Phase Extraction (SPE)

Evaporate and Reconstitute

LC-MS/MS Analysis
(MRM Mode)

Data Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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